Cas no 143334-90-1 (3-Chloro-4-nitro-1,2-benzenediamine)

• Product Name: 3-Chloro-4-nitro-1,2-benzenediamine
• CAS No: 143334-90-1
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• MDL: MFCD29923967
• CID: 4604400
• Update Time: 2025-10-30

3-Chloro-4-nitro-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitro-1,2-benzenediamine
• 3-Chloro-4-nitrobenzene-1,2-diamine
• SY039088

• MDL： MFCD29923967
• Inchi： 1S/C6H6ClN3O2/c7-5-4(10(11)12)2-1-3(8)6(5)9/h1-2H,8-9H2
• InChI Key： HTCAKBVBBFHHIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1N)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 1
• Topological Polar Surface Area: 97.9

Experimental Properties

• Color/Form: No date available
• Density: 1.6±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 429.3±40.0 °C at 760 mmHg
• Flash Point: 213.4±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Chloro-4-nitro-1,2-benzenediamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-4-nitro-1,2-benzenediamine

Recent Advances in the Study of 3-Chloro-4-nitro-1,2-benzenediamine (CAS: 143334-90-1) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-nitro-1,2-benzenediamine (CAS: 143334-90-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and chloro substituents on a benzenediamine backbone, has been explored for its role in the synthesis of novel therapeutic agents and as a building block in medicinal chemistry. Recent studies have focused on its reactivity, biological activity, and potential as a precursor for more complex molecules.

One of the key areas of research involving 3-Chloro-4-nitro-1,2-benzenediamine is its use in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

In addition to its antimicrobial properties, 3-Chloro-4-nitro-1,2-benzenediamine has been investigated for its potential in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that certain derivatives of this compound can inhibit the activity of key enzymes involved in tumor growth, such as tyrosine kinases. The study suggested that these derivatives could serve as lead compounds for the development of targeted cancer therapies, particularly for cancers with high levels of kinase activity.

The synthetic utility of 3-Chloro-4-nitro-1,2-benzenediamine has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for the compound, emphasizing its role as a versatile intermediate in the preparation of heterocyclic compounds. The study reported high yields and improved scalability, which could facilitate its broader use in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the development of 3-Chloro-4-nitro-1,2-benzenediamine-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, 3-Chloro-4-nitro-1,2-benzenediamine (CAS: 143334-90-1) represents a promising area of research with potential applications in antimicrobial and anticancer therapy. Recent studies have shed light on its mechanisms of action and synthetic utility, paving the way for further exploration and development. As research continues, this compound may emerge as a key player in the next generation of pharmaceutical agents.